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Compound of Interest

Compound Name:
Adenosine-2-carboxy methyl

amide

Cat. No.: B15598274 Get Quote

This document provides crucial safety and logistical information for the proper disposal of

Adenosine-2-carboxy methyl amide, a purine nucleoside analogue. The following procedures

are designed to provide clear, step-by-step guidance for researchers, scientists, and drug

development professionals, ensuring safe handling and compliance with standard laboratory

practices.

Important Note: A specific Safety Data Sheet (SDS) for Adenosine-2-carboxy methyl amide
was not located. The following guidance is based on the safety information for the closely

related compound, Adenosine.[1][2][3][4][5] It is imperative to consult with your institution's

Environmental Health and Safety (EHS) department for specific disposal protocols and to

comply with all local, state, and federal regulations.

Summary of Key Data
The following table summarizes the known data for Adenosine, the parent compound of

Adenosine-2-carboxy methyl amide. This information should be used as a precautionary

guide.
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Property Data (for Adenosine)

Chemical Formula C₁₀H₁₃N₅O₄ (for Adenosine)

Appearance Solid

Hazards

May be harmful if swallowed, inhaled, or

absorbed through the skin. May cause irritation

to the skin, eyes, and respiratory tract.[5]

Suspected of causing genetic defects.[4]

Personal Protective Equipment (PPE)

Safety glasses, chemical-resistant gloves, and a

lab coat are required.[1][5] A NIOSH-approved

respirator should be used if dust is generated.[1]

[5]

Storage
Store in a tightly sealed container in a cool, dry,

and well-ventilated area.[3]

**Detailed Disposal Protocol
Follow these steps for the safe disposal of Adenosine-2-carboxy methyl amide:

Consult Institutional Guidelines: Before beginning any disposal process, review your

organization's specific chemical waste management procedures and consult with your EHS

department.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves, and a lab coat.[1][5]

Waste Collection:

Solid Waste: Collect dry, unused Adenosine-2-carboxy methyl amide and any

contaminated materials (e.g., weigh boats, contaminated paper towels) in a clearly

labeled, sealed, and compatible hazardous waste container.[1][3] Avoid generating dust.[1]

Liquid Waste: For solutions containing Adenosine-2-carboxy methyl amide, transfer the

waste to a labeled, sealed, and compatible hazardous waste container. Do not mix with

other waste streams unless explicitly permitted by your institution's EHS guidelines.
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Sharps Waste: Any needles, syringes, or other sharps contaminated with Adenosine-2-
carboxy methyl amide must be disposed of in a designated sharps container.

Labeling: Clearly label the hazardous waste container with the full chemical name

("Adenosine-2-carboxy methyl amide"), the approximate quantity, and any known hazard

symbols.

Storage of Waste: Store the sealed waste container in a designated and secure hazardous

waste accumulation area, away from incompatible materials.

Waste Pickup: Arrange for the collection of the hazardous waste by your institution's EHS

department or a licensed hazardous waste disposal contractor. Do not dispose of

Adenosine-2-carboxy methyl amide down the drain or in regular trash.[1][2]

Emergency Procedures
Spills: In the event of a spill, evacuate the immediate area. For small spills of solid material,

carefully sweep up the material, avoiding dust generation, and place it in a sealed container

for disposal.[1] For larger spills, or any liquid spills, absorb the material with an inert

absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal. Ventilate

the area and decontaminate the spill site. Report all spills to your supervisor and EHS

department.

Personal Contact:

Eyes: Immediately flush with copious amounts of water for at least 15 minutes, holding the

eyelids open.[1] Seek medical attention.

Skin: Immediately wash the affected area with soap and plenty of water.[5] Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[5]
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The following diagram outlines the general decision-making process for the disposal of

Adenosine-2-carboxy methyl amide.

Start: Adenosine-2-carboxy methyl amide Waste Generated

Consult Institutional EHS Guidelines and SDS (if available)

Determine Waste Form

Solid Waste (Unused chemical, contaminated labware)

Solid

Liquid Waste (Solutions containing the compound)

Liquid

Sharps Waste (Contaminated needles, etc.)

Sharps

Collect in a Labeled, Sealed Hazardous Waste Container (Solid) Collect in a Labeled, Sealed Hazardous Waste Container (Liquid) Dispose of in a Designated Sharps Container

Store in Designated Hazardous Waste Accumulation Area

Arrange for Pickup by EHS or Licensed Contractor

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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